Cas no 1803716-47-3 (Methyl 2-cyano-6-fluoro-4-(hydroxymethyl)benzoate)

• Product Name: Methyl 2-cyano-6-fluoro-4-(hydroxymethyl)benzoate
• CAS No: 1803716-47-3
• MF: C₁₀H₈FNO₃
• MW: 209.173826217651
• CID: 4949747
• Update Time: 2023-08-22

Methyl 2-cyano-6-fluoro-4-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-fluoro-4-(hydroxymethyl)benzoate

• Inchi： 1S/C10H8FNO3/c1-15-10(14)9-7(4-12)2-6(5-13)3-8(9)11/h2-3,13H,5H2,1H3
• InChI Key： OMGNDKMTZOCAFP-UHFFFAOYSA-N
• SMILES： FC1=CC(CO)=CC(C#N)=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 0.7
• Topological Polar Surface Area: 70.3